Cas no 1261232-68-1 (Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride)

• Product Name: Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride
• CAS No: 1261232-68-1
• MF: C₂₀H₂₅Cl₃N₂
• MW: 399.784902334213
• CID: 2170678
• Update Time: 2025-08-03

Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride
• N,N-Bis(4-chlorobenzyl)-1-(piperidin-2-yl)methanamine hydrochloride
• SBB074491
• bis(4-chlorobenzyl)piperidin-2-ylmethylamine hydrochloride
• bis[(4-chlorophenyl)methyl](2-piperidylmethyl)amine, chloride

• Inchi： 1S/C20H24Cl2N2.ClH/c21-18-8-4-16(5-9-18)13-24(15-20-3-1-2-12-23-20)14-17-6-10-19(22)11-7-17;/h4-11,20,23H,1-3,12-15H2;1H
• InChI Key： BIWIVQPDQYZWSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(CC1C=CC(=CC=1)Cl)CC1CCCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 326
• Topological Polar Surface Area: 15.3

Additional information on Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride

Introduction to Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride (CAS No. 1261232-68-1)

Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride, a compound with the chemical identifier CAS No. 1261232-68-1, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives and has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

The molecular structure of Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride consists of a piperidine core substituted with two 4-chlorobenzyl groups and a methylamine moiety, all of which contribute to its complex interactions with biological targets. The presence of chlorine atoms in the benzyl groups enhances its reactivity and binding affinity, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride has been explored as a potential lead compound in the quest for new treatments for various diseases. Its ability to modulate neurotransmitter systems has made it particularly relevant in the study of central nervous system disorders.

One of the most compelling aspects of this compound is its potential role in the development of neuroprotective agents. Studies have shown that amine derivatives can interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The unique structure of Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride suggests that it may be able to bind to these receptors with high selectivity, thereby minimizing side effects.

Furthermore, the compound's stability under various physiological conditions makes it an attractive candidate for further investigation. Researchers have noted that its hydrochloride salt form enhances solubility and bioavailability, which are critical factors for drug efficacy. This property could significantly improve the compound's potential as a therapeutic agent.

The synthesis of Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the production process, ensuring that the final product meets the stringent requirements of pharmaceutical research.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are essential for predicting the pharmacological properties of new molecules before they are synthesized in the lab.

The potential applications of Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride extend beyond neuroprotective agents. Preliminary studies suggest that it may also have anti-inflammatory and analgesic properties, making it a versatile candidate for treating a range of inflammatory conditions. The ability to modulate multiple biological pathways highlights its therapeutic promise.

In conclusion, Bis-(4-chloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride represents a significant advancement in pharmaceutical research. Its unique structure, stability, and potential interactions with biological targets make it a valuable compound for developing new treatments. As research continues to uncover its full therapeutic potential, this molecule is poised to make substantial contributions to medicine.